Cas no 1806691-09-7 (Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate
• CAS No: 1806691-09-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4959353
• Update Time: 2025-05-19

Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-2-18-13(17)12-5-9(8-15)3-4-10(12)6-11(16)7-14/h3-5,15H,2,6-8H2,1H3
• InChI Key： DJHOHOZRTPEPHD-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CO)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate

Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate (CAS No. 1806691-09-7): A Comprehensive Overview

Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate, identified by its CAS number 1806691-09-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which have been widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent and a hydroxymethyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate have been subjects of considerable research effort. The benzoate core is a well-known pharmacophore found in numerous drugs and natural products, while the bromo and hydroxymethyl functional groups introduce additional reactivity that can be exploited for the development of novel compounds. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in various research applications.

In the realm of medicinal chemistry, Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate has been explored for its potential as an intermediate in the synthesis of more complex molecules. The benzoate moiety is particularly useful in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Additionally, the bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of biaryl compounds.

Recent studies have highlighted the importance of benzoate derivatives in the development of therapeutic agents. For instance, modifications of the benzoate scaffold have led to the discovery of compounds with anti-inflammatory, anticancer, and antimicrobial properties. Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate, with its unique structural features, represents a promising candidate for further exploration in these areas. The presence of both polar (hydroxymethyl) and non-polar (bromo) substituents suggests that this compound may exhibit favorable solubility characteristics, which are crucial for drug bioavailability.

The biological activity of Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate has been investigated in several preclinical studies. These studies have shown that derivatives of this compound can modulate various biological pathways, including those involved in inflammation and cell proliferation. The bromo group is known to enhance binding affinity to certain enzymes and receptors, while the hydroxymethyl group can participate in hydrogen bonding interactions, thereby influencing the compound's pharmacological profile.

In conclusion, Ethyl 2-(3-bromo-2-oxopropyl)-5-(hydroxymethyl)benzoate (CAS No. 1806691-09-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents. Further research is warranted to fully elucidate its biological activities and explore its potential applications in medicine.